Cas no 332358-90-4 (2-(((3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)methyl)thio)benzoic acid)

• Product Name: 2-(((3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)methyl)thio)benzoic acid
• CAS No: 332358-90-4
• MF: C₁₉H₁₉NO₂S
• MW: 325.42466378212
• MDL: MFCD02047690
• CID: 3071272
• Update Time: 2025-11-03

2-(((3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)methyl)thio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(((3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)methyl)thio)benzoic acid

• MDL： MFCD02047690
• Inchi： 1S/C19H19NO2S/c1-19(2)11-13-7-3-4-8-14(13)16(20-19)12-23-17-10-6-5-9-15(17)18(21)22/h3-10H,11-12H2,1-2H3,(H,21,22)
• InChI Key： FHOXRVCLHWCBCV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC1C2C=CC=CC=2CC(C)(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

2-(((3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)methyl)thio)benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines